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Compound of Interest

Compound Name: N-Nitrosodibutylamine

Cat. No.: B016704

N-Nitrosodibutylamine: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Nitrosodibutylamine (NDBA), a member of the N-nitrosamine class of compounds, is a
potent carcinogen of significant concern in the pharmaceutical, food, and environmental
sciences.[1][2] This technical guide provides a comprehensive overview of the synthesis,
chemical properties, and analytical methodologies for NDBA. Detailed experimental protocols
for its synthesis and quantification are presented, along with a summary of its key chemical and
physical characteristics. Furthermore, this document elucidates the metabolic pathway leading
to its carcinogenic activity through illustrative diagrams.

Chemical and Physical Properties

N-Nitrosodibutylamine is a pale yellow, oily liquid.[3][4] It is recognized as a probable human
carcinogen and its presence in pharmaceutical products, food items, and drinking water is
strictly regulated.[2][5] Key physical and chemical properties are summarized in the tables
below.
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Table 1: Physical and Chemical Properties of N-

Nitrosodibutylamine

Property Value Source
Molecular Formula CsH1sN20 416171
Molecular Weight 158.24 g/mol [1][41[6]
Appearance Pale yellow liquid [31[41[6]
Boiling Point 116°C at 14 mmHg [4117]
Density 0.9009 g/cm3 [4]
CAS Number 924-16-3 [1][3][6]
N-butyl-N-nitroso-1-
IUPAC Name ) [4]
butanamine
NDBA, Dibutylnitrosamine,
Synonyms [6][7]

N,N-Dibutylnitrosoamine

ble 2: < : for N-Ni libutvlami

Spectroscopic Technique Key Data Source
1H NMR Available [8]

13C NMR Available [9]
Mass Spectrometry (MS) Available [9][10]
Infrared (IR) Spectroscopy Available [8]

Table 3: Solubility and Stability of N-Nitrosodibutylamine
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Property Description Source

N Soluble in acetone,
Solubility ) [11]
dichloromethane, and ethanol.

Stable in neutral or alkaline
agueous solutions in the dark.

Stability Slightly less stable in acidic [6][12]
solutions. Sensitive to light,

especially UV light.

When heated to
N decomposition, it emits toxic
Decomposition ) ) [3]1[6]
fumes of nitrogen oxides

(NOX).

Synthesis of N-Nitrosodibutylamine

The synthesis of N-Nitrosodibutylamine is typically achieved through the nitrosation of
dibutylamine with nitrous acid, which is generated in situ from sodium nitrite and a strong acid.
[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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